![molecular formula C7H7BrO B088109 2-Bromo-5-methylphenol CAS No. 14847-51-9](/img/structure/B88109.png)
2-Bromo-5-methylphenol
Overview
Description
2-Bromo-5-methylphenol is a chemical compound with the molecular formula C7H7BrO and a molecular weight of 187.04 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reaction of sodium nitrite in water with 6-amino-m-cresol and 48% hydrobromic acid. This mixture is then added to a boiling mixture of copper (I) bromide and 48% hydrobromic acid. The resulting mixture is refluxed for an additional 30 minutes, then cooled and extracted with ether .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7BrO/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3 . The InChI key is WWGPJMNOBVKDQO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature .Scientific Research Applications
Antibacterial Properties : Bromophenols, including derivatives similar to 2-Bromo-5-methylphenol, exhibit antibacterial activities. Xu et al. (2003) found that certain bromophenols isolated from the marine red alga Rhodomela confervoides showed significant activity against various bacterial strains (Xu et al., 2003).
Food Science Applications : Mills et al. (1997) identified 2-Bromo-4-methylphenol as a compound responsible for a chemical taint in Gouda cheese, highlighting its relevance in food quality and safety (Mills et al., 1997).
Materials Science : El-Lateef et al. (2015) discussed the use of bromophenol derivatives in corrosion inhibition for carbon steel, suggesting potential applications in material preservation and engineering (El-Lateef et al., 2015).
Synthetic Chemistry : The synthesis of bromophenols, including this compound, has been explored for various applications. Norberg et al. (2011) discussed a practical method for the synthesis of 3-Bromo-5-methylphenol, which is relevant for the preparation of phenolic compounds (Norberg et al., 2011).
Antioxidant Properties : Olsen et al. (2013) studied the antioxidant activity of bromophenols, indicating potential applications in health and pharmaceuticals (Olsen et al., 2013).
Bioremediation : Neilson et al. (1988) explored the methylation of bromophenols by bacterial cell extracts, which has implications for environmental bioremediation and detoxification (Neilson et al., 1988).
Natural Product Isolation : Li et al. (2011) isolated bromophenols from the marine red alga Rhodomela confervoides and evaluated their antioxidant activities, showing the potential of bromophenols in natural product chemistry and pharmacology (Li et al., 2011).
Medicinal Chemistry : Balaydın et al. (2012) synthesized novel bromophenols, including derivatives of this compound, and tested their carbonic anhydrase inhibitory properties, which is significant for the development of new pharmaceutical agents (Balaydın et al., 2012).
Safety and Hazards
2-Bromo-5-methylphenol is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Mechanism of Action
Target of Action
The primary targets of 2-Bromo-5-methylphenol are currently not well-defined in the literature. This compound is a derivative of phenol, which is known to have a wide range of biological activities. The specific targets of this compound remain to be identified .
Mode of Action
As a phenol derivative, it may share some of the properties of phenols, which are known to interact with proteins and disrupt cell membranes, leading to cell death .
Biochemical Pathways
Phenols are known to interfere with the function of various enzymes and proteins, potentially affecting multiple biochemical pathways .
Pharmacokinetics
They are metabolized primarily in the liver and excreted in the urine .
Result of Action
Phenols are known to cause protein denaturation and cell membrane disruption, leading to cell death .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other substances can affect its solubility, stability, and interaction with biological targets .
properties
IUPAC Name |
2-bromo-5-methylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrO/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGPJMNOBVKDQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50281443 | |
Record name | 2-Bromo-5-methylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50281443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14847-51-9 | |
Record name | 2-Bromo-5-methylphenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14847-51-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-5-methylphenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014847519 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 14847-51-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21719 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Bromo-5-methylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50281443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-5-methylphenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions using 2-Bromo-5-methylphenol and its chloro analog in reactions related to thiobisphenol synthesis. What was the purpose of using these specific compounds?
A1: The research aimed to elucidate the structure of the different isomers (2,2′ and 4,4′) obtained during the synthesis of thiobisphenols from 3-alkylphenols and sulfur dichloride []. Using this compound, 4-Bromo-3-methylphenol, and their respective chloro analogs allowed the researchers to observe the reaction products and deduce the structure of the resulting thiobisphenol isomers. This approach helped confirm the regioselectivity of the reaction and provided insights into the influence of substituents on the reaction outcome [].
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